Cas no 85462-60-8 (4,5-Difluoro-2-methylindole)

4,5-Difluoro-2-methylindole Properties

Names and Identifiers

• 4,5-Difluoro-2-methylindole
• 4,5-Difluoro-2-methyl-1H-indole
• 2-METHYL-4,5-DIFLUOROINDOLE
• 1H-INDOLE, 4,5-DIFLUORO-2-METHYL-
• PubChem9373
• LTYZOUVRTGPHQM-UHFFFAOYSA-N
• FCH921102
• AB16306
• NF10243
• AX8022863
• AB0007584
• ST2410891
• V1751
• 462D608
• DTXSID80525903
• CS-0172173
• AKOS006346717
• Q-102088
• SCHEMBL12475636
• 4 pound not5-Difluoro-2-methylindole
• MFCD03839913
• AC-6648
• AMY14411
• 85462-60-8
• DS-1444
• FT-0630307
• DB-031797
• 4,5-difluoro-2-methyl-1h-indole
• +Expand

• MDL： MFCD03839913
• InChIKey： LTYZOUVRTGPHQM-UHFFFAOYSA-N
• Inchi： 1S/C9H7F2N/c1-5-4-6-8(12-5)3-2-7(10)9(6)11/h2-4,12H,1H3
• SMILES： FC1=C(C([H])=C([H])C2=C1C([H])=C(C([H])([H])[H])N2[H])F

Computed Properties

• Exact Mass: 167.05500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 167.05465555g/mol
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.8

Experimental Properties

• LogP: 2.75450
• PSA: 15.79000
• Refractive Index: 1.6
• Boiling Point: 275.4°C at 760 mmHg
• Flash Point: 120.3°C
• Color/Form: White to Yellow Solid
• Density: 1.32

4,5-Difluoro-2-methylindole Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

4,5-Difluoro-2-methylindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%